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Introduction
Delirium, an acute confusional state, is a common and serious complication in hospitalized

patients, associated with increased morbidity and mortality.[1] While haloperidol has

traditionally been a first-line treatment, concerns about its side effects have prompted

investigation into alternatives.[2] This guide provides a comparative analysis of intravenous

hydroxyzine and intravenous haloperidol for the treatment of delirium, summarizing the

available experimental data, outlining methodologies, and visualizing key pathways to inform

future research and clinical development.

Data Presentation
Table 1: Efficacy in Delirium Treatment (Retrospective
Study Data)[3][4][5][6][7][8][9][10][11]

Efficacy Outcome
Intravenous
Hydroxyzine
Monotherapy

Intravenous
Haloperidol
Monotherapy

Statistical
Significance

Time to Delirium

Improvement (Days)
7.0 (95% CI, 5.7–8.3) 8.2 (95% CI, 7.6–8.8)

P = .059 (Not

Significant)

Rate of Delirium

Improvement (%)
23.9% 8.5% P = .009 (Significant)
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Table 2: Pharmacokinetic Properties
Parameter Intravenous Hydroxyzine Intravenous Haloperidol

Bioavailability 100% (IV administration)[3] 100% (IV administration)[3]

Onset of Action 15-60 minutes[4]
Rapid, within seconds to

minutes[3]

Protein Binding ~93%[5] ~90%[3]

Metabolism

Hepatic (CYP3A4 and

CYP3A5) to active metabolite

cetirizine[4]

Hepatic (CYP3A4, CYP2D6)[1]

Elimination Half-Life
Adults: ~20 hours, Elderly:

~29.3 hours[5]

Critically ill patients: ~22

hours[1]

Volume of Distribution 16 ± 3 L/kg[4] Critically ill patients: 1490 L[1]

Table 3: Comparative Adverse Effect Profile
Adverse Effect Intravenous Hydroxyzine Intravenous Haloperidol

Common
Drowsiness, dry mouth[6][7][8]

[9]

Extrapyramidal symptoms

(EPS)[2]

Cardiovascular QT prolongation[10]
QT prolongation, Torsades de

Pointes (TdP)[2]

Neurological

Involuntary motor activity (rare,

high doses), seizures (rare,

high doses)[6][7]

Neuroleptic Malignant

Syndrome (NMS) (rare)[2]

Injection Site

Severe reactions (tissue

damage, necrosis, gangrene) -

Intramuscular use warning[8]

Not commonly reported with IV

use

Other

Acute Generalized

Exanthematous Pustulosis

(AGEP)[7]
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Experimental Protocols
The primary comparative data is derived from a retrospective study titled, "Effects of

Intravenous Hydroxyzine Versus Haloperidol Monotherapy for Delirium: A Retrospective Study."

[11][6][7][12][13][14][15][16][17]

Study Design: A retrospective cohort study.

Patient Population: Patients admitted to a university hospital between April 1, 2017, and

September 30, 2022, who received either intravenous hydroxyzine or haloperidol monotherapy

for delirium.[11][6][7][12][13][14][15][16][17] A total of 5,555 patients who developed delirium

were screened, with 71 receiving intravenous hydroxyzine monotherapy and 82 receiving

intravenous haloperidol monotherapy.[11][6][7][12][13][14][15][16][17]

Intervention:

Hydroxyzine Group: Received intravenous hydroxyzine monotherapy.

Haloperidol Group: Received intravenous haloperidol monotherapy.

Outcome Measures:

Primary Outcomes: Time to delirium improvement and the rate of delirium improvement.

Definition of Improvement: A negative result on the Confusion Assessment Method (CAM) or

the Confusion Assessment Method for the ICU (CAM-ICU) for three consecutive days.[11][6]

[7][12][13][14][15][16][17]

Statistical Analysis: The time to delirium improvement was analyzed using a log-rank test. The

rate of delirium improvement was compared between the two groups.[11][6][7][12][13][14][15]

[16][17]
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Retrospective Study Workflow
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(n=5,555)

Received IV Hydroxyzine or Haloperidol Monotherapy

Hydroxyzine Group (n=71)

Assignment

Haloperidol Group (n=82)

Assignment

Delirium Assessment (CAM/CAM-ICU)

Statistical Analysis
- Time to Improvement (Log-rank test)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.medcentral.com/drugs/monograph/7681-382866/hydroxyzine-hcl-oral
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=8af7e5ce-d9d9-44cc-9f2f-4ddbc89e758a
https://www.drugs.com/pro/hydroxyzine-injection.html
https://www.rxlist.com/hydroxyzine/generic-drug.htm
https://www.droracle.ai/articles/21936/what-are-the-adverse-effects-of-long-term-hydroxyzine-antihistamine
https://www.researchgate.net/publication/51753178_Haloperidol_Dosing_Strategies_in_the_Treatment_of_Delirium_in_the_Critically-Ill
https://pubmed.ncbi.nlm.nih.gov/2562944/
https://pubmed.ncbi.nlm.nih.gov/2562944/
https://pubmed.ncbi.nlm.nih.gov/39832341/
https://pubmed.ncbi.nlm.nih.gov/39832341/
https://www.researchgate.net/publication/387774351_Effects_of_Intravenous_Hydroxyzine_Versus_Haloperidol_Monotherapy_for_Delirium_A_Retrospective_Study
https://keio.elsevierpure.com/en/publications/effects-of-intravenous-hydroxyzine-versus-haloperidol-monotherapy/
https://www.psychiatrist.com/jcp/intravenous-hydroxyzine-vs-haloperidol-delirium-retrospective-study/
https://www.psychiatrist.com/wp-content/uploads/2025/01/intravenous-hydroxyzine-vs-haloperidol-monotherapy-delirium-retrospective-study-24m15569.pdf
https://www.benchchem.com/product/b10761831#intravenous-hydroxyzine-versus-haloperidol-for-delirium-treatment-a-comparative-study
https://www.benchchem.com/product/b10761831#intravenous-hydroxyzine-versus-haloperidol-for-delirium-treatment-a-comparative-study
https://www.benchchem.com/product/b10761831#intravenous-hydroxyzine-versus-haloperidol-for-delirium-treatment-a-comparative-study
https://www.benchchem.com/product/b10761831#intravenous-hydroxyzine-versus-haloperidol-for-delirium-treatment-a-comparative-study
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10761831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

